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Compound of Interest

Compound Name: (3,5-Diethoxyphenyl)methanol

Cat. No.: B176365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3,5-Diethoxyphenyl)methanol, a
valuable chemical intermediate for research and development in the pharmaceutical and

chemical industries. This document details its commercial availability, outlines potential

synthetic and analytical protocols, and explores its prospective applications based on the

bioactivity of structurally related compounds.

Commercial Availability and Suppliers
(3,5-Diethoxyphenyl)methanol is readily available from a variety of chemical suppliers. The

compound is typically offered in research-grade purities. Below is a summary of suppliers and

their product specifications.
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Supplier
Catalog
Number

Purity
Available
Quantitie
s

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

007Chemic

als

S2007P26

50
97%

250 mg, 1

g

198623-

56-2
C₁₁H₁₆O₃ 196.24

BLD

Pharm
BD141093 ≥95% Inquire

198623-

56-2
C₁₁H₁₆O₃ 196.24

Appchem AJ08197 Inquire Inquire
198623-

56-2
C₁₁H₁₆O₃ 196.24

Sunway

Pharm
CB50323 97%

1 g, 5 g, 10

g

198623-

56-2
C₁₁H₁₆O₃ 196.24

Procurement Workflow:

The following diagram illustrates a typical workflow for procuring (3,5-
Diethoxyphenyl)methanol for research purposes.
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Caption: A flowchart outlining the key steps in the procurement of (3,5-
Diethoxyphenyl)methanol.

Potential Applications and Biological Activity
While specific studies on the biological activity of (3,5-Diethoxyphenyl)methanol are not

extensively documented, the broader class of dialkoxybenzene and substituted benzyl alcohol

derivatives has shown significant potential in medicinal chemistry. Structurally related

compounds, such as 3,5-dihydroxy-4-methoxybenzyl alcohol (DHMBA), exhibit potent

antioxidant and anti-inflammatory properties.[1][2] These compounds can act as radical

scavengers and may modulate cellular signaling pathways related to oxidative stress.[1][2]

For instance, DHMBA has been shown to interact with the Keap1-Nrf2 pathway, a key regulator

of the cellular antioxidant response.[3] Furthermore, derivatives of p-hydroxybenzyl alcohol

have been investigated for their neuroprotective effects. Given these precedents, (3,5-
Diethoxyphenyl)methanol represents a promising scaffold for the development of novel

therapeutic agents, particularly in areas related to oxidative stress-mediated diseases.

Experimental Protocols
The following sections provide detailed, generalized methodologies for the synthesis and

quality control of (3,5-Diethoxyphenyl)methanol, adapted from standard organic chemistry

procedures.

Synthesis of (3,5-Diethoxyphenyl)methanol
A common and effective method for the synthesis of substituted benzyl alcohols is the

reduction of the corresponding benzoic acid or aldehyde. An alternative approach involves a

Grignard reaction.

Method 1: Reduction of 3,5-Diethoxybenzoic Acid

This protocol describes the reduction of 3,5-diethoxybenzoic acid using a suitable reducing

agent such as lithium aluminum hydride (LiAlH₄).

Materials:

3,5-Diethoxybenzoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.mdpi.com/1661-3821/5/4/28
https://www.benchchem.com/product/b135415
https://www.mdpi.com/1661-3821/5/4/28
https://www.benchchem.com/product/b135415
https://pubmed.ncbi.nlm.nih.gov/38522025/
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/product/b176365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry, nitrogen-flushed round-bottom flask, suspend 3,5-diethoxybenzoic acid in

anhydrous THF.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of LiAlH₄ in THF to the stirred suspension.

After the addition is complete, allow the reaction to warm to room temperature and then

reflux for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential

addition of water, 15% NaOH solution, and then more water.
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Filter the resulting precipitate and wash with THF.

Combine the filtrate and washes, and remove the THF under reduced pressure.

Dissolve the residue in diethyl ether and wash sequentially with 1 M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary

evaporator to yield the crude (3,5-Diethoxyphenyl)methanol.

Purify the crude product by column chromatography on silica gel.

Quality Control and Characterization
The identity and purity of the synthesized (3,5-Diethoxyphenyl)methanol should be confirmed

using standard analytical techniques.

Quality Control Workflow:

The following diagram illustrates a general workflow for the quality control of a synthesized

chemical compound.
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Quality Control Workflow for (3,5-Diethoxyphenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b176365#commercial-availability-and-
suppliers-of-3-5-diethoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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